Cas no 123075-23-0 (2’-Deoxy Isocytidine)

• Product Name: 2’-Deoxy Isocytidine
• CAS No: 123075-23-0
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• CID: 1059115
• PubChem ID: 14445949
• Update Time: 2025-04-20

2’-Deoxy Isocytidine Chemical and Physical Properties

Names and Identifiers

• 2’-Deoxy Isocytidine
• 2-amino-1-(2-deoxy-β-D-erythro-pentofuranosyl)pyrimidin-4(1H)-one
• Deoxyisocytidine
• 2-Amino-1-(2-deoxy-beta-D-erythro-pentofuranosyl)-4(1H)-pyrimidinone
• 2'-Deoxyisocytidine
• 2-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,4-dihydropyrimidin-4-one
• A855509
• MFCD25542464
• 2'-Deoxy Isocytidine
• F13429
• 2-Amino-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-4(1H)-one
• 2-Amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-4-one
• DB-251448
• 123075-23-0

• Inchi： 1S/C9H13N3O4/c10-9-11-7(15)1-2-12(9)8-3-5(14)6(4-13)16-8/h1-2,5-6,8,13-14H,3-4H2,(H2,10,11,15)/t5-,6+,8+/m0/s1
• InChI Key： HPDXILRPBZRTHG-SHYZEUOFSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=CC(N=C1N)=O)O

Computed Properties

• Exact Mass: 227.09060590g/mol
• Monoisotopic Mass: 227.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.73±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (25 g/l) (25 º C),